Cas no 74857-22-0 (Bisdionin C)

• Product Name: Bisdionin C
• CAS No: 74857-22-0
• MF: C₁₇H₂₀N₈O₄
• MW: 400.39190196991
• CID: 540408
• Update Time: 2024-10-27

Bisdionin C Chemical and Physical Properties

Names and Identifiers

• 1,1′-Trimethylenedi-theobromine
• Bisdionin C
• 1,1'-Propane-1,3-Diylbis(3,7-Dimethyl-3,7-Dihydro-1h-Purine-2,6-Dione)
• 2ybt
• BDBM81508
• AOB5619
• 1,1'-Trimethylenebis(3,7-dimethylxanthine)
• Q27459756
• DW0

• Inchi： 1S/C17H20N8O4/c1-20-8-18-12-10(20)14(26)24(16(28)22(12)3)6-5-7-25-15(27)11-13(19-9-21(11)2)23(4)17(25)29/h8-9H,5-7H2,1-4H3
• InChI Key： KEPIKAFUZRKZMT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2C)N(C)C(N1CCCN1C(N(C)C2=C(C1=O)N(C)C=N2)=O)=O

Computed Properties

• Exact Mass: 400.160751g/mol
• Monoisotopic Mass: 400.160751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 117
• Molecular Weight: 400.4g/mol

Experimental Properties

• Solubility: DMSO: soluble1mg/mL, clear (warmed)

Bisdionin C Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C